Cas no 2229235-57-6 ((1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclobutyl)methanol)

• Product Name: (1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclobutyl)methanol
• CAS No: 2229235-57-6
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6434133
• PubChem ID: 165693290
• Update Time: 2025-05-19

(1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclobutyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclobutyl)methanol
• (1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutyl)methanol
• 2229235-57-6
• EN300-1760693

• Inchi： 1S/C13H16N2O/c1-15-8-11(13(9-16)5-3-6-13)10-4-2-7-14-12(10)15/h2,4,7-8,16H,3,5-6,9H2,1H3
• InChI Key： MYMVIAPDWKSYLT-UHFFFAOYSA-N
• SMILES： OCC1(C2=CN(C)C3C2=CC=CN=3)CCC1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38Ų

Additional information on (1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclobutyl)methanol

Comprehensive Overview of (1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutyl)methanol (CAS No. 2229235-57-6)

The compound (1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutyl)methanol (CAS No. 2229235-57-6) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its intricate architecture, featuring a pyrrolopyridine core fused with a cyclobutyl methanol moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or allosteric modulator, given its ability to interact with specific biological targets.

In recent years, the demand for novel heterocyclic compounds like (1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutyl)methanol has surged, driven by the need for more effective therapeutics in oncology and neurology. The compound's rigid cyclobutyl ring and polar methanol group contribute to its unique pharmacokinetic properties, enhancing its solubility and bioavailability. These characteristics align with current trends in drug design, where fragment-based drug discovery and scaffold hopping are widely employed to optimize lead compounds.

One of the most frequently asked questions about CAS No. 2229235-57-6 revolves around its synthetic routes. The compound can be synthesized through a multi-step process involving Pd-catalyzed cross-coupling reactions and cyclobutane ring formation. Its pyrrolopyridine scaffold is particularly noteworthy, as it mimics the structure of naturally occurring alkaloids, which are often associated with bioactive properties. This has led to increased interest in its potential applications in central nervous system (CNS) disorders and inflammatory diseases.

Another hot topic in the scientific community is the role of (1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutyl)methanol in targeted drug delivery. Its lipophilic and hydrophilic balance makes it an ideal candidate for prodrug development, where it can be conjugated to other molecules to improve tissue specificity. This aligns with the growing focus on precision medicine, where compounds with tailored properties are highly sought after.

From a commercial perspective, CAS No. 2229235-57-6 is often listed as a high-value intermediate in pharmaceutical catalogs. Its scarcity and complex synthesis contribute to its premium pricing, making it a focal point for custom synthesis inquiries. Researchers and manufacturers alike are keen to explore scalable production methods to meet the rising demand for this compound in preclinical studies.

In conclusion, (1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutyl)methanol represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential therapeutic applications, positions it as a compound of significant interest in modern drug discovery. As the scientific community continues to unravel its full potential, CAS No. 2229235-57-6 is poised to play a pivotal role in the development of next-generation pharmaceuticals.